Cas no 1019598-52-7 ((2-Methoxyethyl)(4-methylpentan-2-yl)amine)

• Product Name: (2-Methoxyethyl)(4-methylpentan-2-yl)amine
• CAS No: 1019598-52-7
• MF: C₉H₂₁NO
• MW: 159.2691
• CID: 5069943
• Update Time: 2025-07-20

(2-Methoxyethyl)(4-methylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-4-methylpentan-2-amine
• (2-methoxyethyl)(4-methylpentan-2-yl)amine
• (2-Methoxyethyl)(4-methylpentan-2-yl)amine

• Inchi： 1S/C9H21NO/c1-8(2)7-9(3)10-5-6-11-4/h8-10H,5-7H2,1-4H3
• InChI Key： JACAWGIENROUAD-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C([H])([H])C([H])([H])N([H])C([H])(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 83.6
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3

Additional information on (2-Methoxyethyl)(4-methylpentan-2-yl)amine

Professional Introduction to Compound with CAS No. 1019598-52-7 and Product Name: (2-Methoxyethyl)(4-methylpentan-2-yl)amine

Compound with the CAS number 1019598-52-7 and the product name (2-Methoxyethyl)(4-methylpentan-2-yl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development, material science, and industrial chemistry. The molecular structure of this compound, featuring a combination of (2-Methoxyethyl) and (4-methylpentan-2-yl)amine moieties, contributes to its versatility and reactivity, making it a valuable candidate for various synthetic and analytical processes.

The (2-Methoxyethyl) group introduces a hydrophilic character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. This property is particularly advantageous in pharmaceutical applications, where bioavailability and tissue penetration are critical factors. On the other hand, the (4-methylpentan-2-yl)amine moiety contributes to the compound's lipophilicity, enabling better penetration into cellular membranes. This balance between hydrophilicity and lipophilicity makes the compound an excellent candidate for designing prodrugs and drug delivery systems.

Recent research in the field of medicinal chemistry has highlighted the importance of molecular diversity in drug discovery. Compounds like (2-Methoxyethyl)(4-methylpentan-2-yl)amine serve as key building blocks in the synthesis of novel therapeutic agents. The structural features of this compound allow for modifications at multiple positions, enabling chemists to fine-tune its properties for specific applications. For instance, the presence of an amine group provides a site for further functionalization, such as coupling with carboxylic acids to form amides or with aldehydes to form imines.

One of the most exciting areas of research involving (2-Methoxyethyl)(4-methylpentan-2-yl)amine is its potential use in the development of bioactive molecules. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The ability to modify the molecular structure allows researchers to explore a wide range of pharmacological effects. For example, substituting the (2-Methoxyethyl) group with other functional groups can alter the compound's interaction with biological targets, leading to novel therapeutic outcomes.

The industrial significance of this compound cannot be overstated. Its unique properties make it a valuable intermediate in the synthesis of various chemicals used in pharmaceuticals, agrochemicals, and specialty materials. The demand for high-quality intermediates like (2-Methoxyethyl)(4-methylpentan-2-yl)amine is on the rise as industries seek innovative solutions to complex chemical challenges. The compound's stability under various reaction conditions further enhances its utility in industrial processes.

In conclusion, compound with CAS No. 1019598-52-7 and product name (2-Methoxyethyl)(4-methylpentan-2-yl)amine represents a cornerstone in modern chemical research. Its structural versatility, combined with its favorable physicochemical properties, positions it as a key player in drug development and material science. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is set to grow exponentially.